![molecular formula C12H7F3N2O2 B6219884 8-(trifluoromethyl)-2H,3H,4H-[1,4]oxazino[2,3-g]quinolin-3-one CAS No. 2751621-68-6](/img/no-structure.png)
8-(trifluoromethyl)-2H,3H,4H-[1,4]oxazino[2,3-g]quinolin-3-one
Overview
Description
8-(Trifluoromethyl)-2H,3H,4H-[1,4]oxazino[2,3-g]quinolin-3-one (TFMQ) is a heterocyclic compound with a trifluoromethyl group attached to a quinoline ring. It is a member of the oxazinoquinoline family of compounds and is of significant interest to the scientific community due to its potential applications in a variety of fields. It is a versatile compound with a wide range of properties, making it attractive for use in a variety of contexts.
Scientific Research Applications
8-(trifluoromethyl)-2H,3H,4H-[1,4]oxazino[2,3-g]quinolin-3-one has a wide range of potential applications in scientific research. It has been used in the synthesis of novel heterocyclic compounds, as a catalyst in organic reactions, and as a ligand for the synthesis of coordination compounds. It has also been used as a key intermediate in the synthesis of a variety of biologically active compounds, such as anti-inflammatory and anti-cancer agents. Additionally, it has been used as a fluorescent probe for the detection of certain proteins, as a fluorescent dye for imaging and labelling, and as a photosensitizer for photodynamic therapy.
Mechanism of Action
The mechanism of action of 8-(trifluoromethyl)-2H,3H,4H-[1,4]oxazino[2,3-g]quinolin-3-one is not yet fully understood. However, it is believed to act by binding to certain proteins or enzymes, which in turn affects their activity. It has also been suggested that this compound may act as an inhibitor of certain enzymes, such as those involved in the synthesis of prostaglandins.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been found to have anti-inflammatory and anti-cancer activity, as well as being able to inhibit the growth of certain bacteria and fungi. Additionally, it has been found to have antioxidant and free radical scavenging activity, and it has been suggested that it may be useful in the treatment of certain neurological disorders.
Advantages and Limitations for Lab Experiments
8-(trifluoromethyl)-2H,3H,4H-[1,4]oxazino[2,3-g]quinolin-3-one has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is also relatively stable and non-toxic. Additionally, it is a versatile compound with a wide range of potential applications. However, there are also some limitations to its use in laboratory experiments. For example, it is not water-soluble, and it is also sensitive to light and heat.
Future Directions
There are a number of potential future directions for the use of 8-(trifluoromethyl)-2H,3H,4H-[1,4]oxazino[2,3-g]quinolin-3-one. It could be used in the synthesis of novel heterocyclic compounds, as a catalyst in organic reactions, or as a ligand for the synthesis of coordination compounds. Additionally, it could be used as a fluorescent probe for the detection of certain proteins, as a fluorescent dye for imaging and labelling, or as a photosensitizer for photodynamic therapy. Furthermore, it could be used to develop new anti-inflammatory and anti-cancer drugs, as well as to develop new treatments for neurological disorders. Finally, it could be used in the development of new materials with improved properties, such as increased solubility or increased stability.
Synthesis Methods
8-(trifluoromethyl)-2H,3H,4H-[1,4]oxazino[2,3-g]quinolin-3-one can be synthesized from a variety of starting materials. The most common method is the reaction of 4-trifluoromethylbenzaldehyde with 2-amino-3-methyl-1,4-naphthoquinone in the presence of potassium carbonate in acetonitrile. The reaction is conducted at a temperature of 90°C for a period of 12 hours. This method produces a yield of 75-80%.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 8-(trifluoromethyl)-2H,3H,4H-[1,4]oxazino[2,3-g]quinolin-3-one involves the cyclization of a substituted 2-aminobenzophenone with a trifluoroacetic anhydride in the presence of a base to form the oxazinoquinoline ring system. The resulting intermediate is then subjected to a series of reactions to introduce the trifluoromethyl group and form the final product.", "Starting Materials": [ "2-aminobenzophenone", "trifluoroacetic anhydride", "base", "chloroform", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "Step 1: Dissolve 2-aminobenzophenone in chloroform and add trifluoroacetic anhydride dropwise with stirring.", "Step 2: Add a base such as sodium hydroxide to the reaction mixture and stir for several hours to promote cyclization and formation of the oxazinoquinoline ring system.", "Step 3: Extract the product with chloroform and wash with water.", "Step 4: Add hydrochloric acid to the chloroform extract to protonate the nitrogen atom and form the corresponding salt.", "Step 5: Add sodium bicarbonate to the salt solution to neutralize the acid and extract the product with chloroform.", "Step 6: Wash the chloroform extract with water and dry over sodium chloride.", "Step 7: Evaporate the chloroform to obtain the crude product.", "Step 8: Dissolve the crude product in a suitable solvent and add a trifluoromethylating agent such as trifluoromethyl iodide.", "Step 9: Add a base such as sodium hydroxide to the reaction mixture and stir for several hours to introduce the trifluoromethyl group.", "Step 10: Extract the product with chloroform and wash with water.", "Step 11: Dry the chloroform extract over sodium chloride and evaporate to obtain the final product." ] } | |
| 2751621-68-6 | |
Molecular Formula |
C12H7F3N2O2 |
Molecular Weight |
268.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
